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Compound of Interest

Compound Name: LDC3140

Cat. No.: B608499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of LDC3140, a potent and selective CDK7 inhibitor. The following procedural guidance is

intended to supplement, not replace, your institution's formal safety protocols and a thorough

risk assessment that should be completed before handling this compound. LDC3140 is for

research use only and is not intended for human or veterinary use.[1][2]

Personal Protective Equipment (PPE)
Given the potent nature of LDC3140 as a kinase inhibitor, stringent adherence to PPE

protocols is mandatory to prevent accidental exposure. While a specific Safety Data Sheet

(SDS) with quantitative exposure limits for LDC3140 is not publicly available, the following

recommendations are based on best practices for handling potent, powdered research

compounds.

Table 1: Recommended Personal Protective Equipment for Handling LDC3140
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PPE Category Solid/Powder Form Liquid Form (in solution)

Hand Protection

Double-gloving with nitrile

gloves is required. Change

gloves immediately upon

contamination.

Double-gloving with nitrile

gloves is required. Ensure

gloves are compatible with the

solvent used.

Eye Protection

ANSI-rated safety glasses with

side shields or chemical splash

goggles are mandatory.

Chemical splash goggles are

mandatory. A face shield is

recommended when handling

larger volumes or if there is a

splash hazard.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator is

required when handling the

powder outside of a certified

chemical fume hood or

ventilated balance enclosure.

Not generally required if

handled in a certified chemical

fume hood. If aerosols may be

generated, respiratory

protection should be

considered.

Body Protection

A fully buttoned lab coat is

required. Disposable sleeves

are recommended.

A chemically resistant lab coat

or apron over a standard lab

coat is required.

Operational Plan: From Receipt to Disposal
A systematic approach to handling LDC3140 is essential to maintain a safe laboratory

environment. The following workflow outlines the key steps from receiving the compound to its

final disposal.
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Operational Workflow for LDC3140 Handling
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Caption: Operational workflow for handling LDC3140.
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Storage Conditions
Proper storage is crucial to maintain the stability and integrity of LDC3140.

Table 2: Recommended Storage Conditions for LDC3140

Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Data sourced from InvivoChem.[1]

Experimental Protocols
Preparation of Stock Solutions
LDC3140 is typically dissolved in dimethyl sulfoxide (DMSO) to create a high-concentration

stock solution for experimental use.

Materials:

LDC3140 powder

Anhydrous DMSO

Ventilated balance enclosure or chemical fume hood

Calibrated analytical balance

Appropriate sterile, amber glass or polypropylene storage vials

Procedure:
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Pre-weighing: Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance

within a ventilated enclosure.

Weighing: Carefully add the desired amount of LDC3140 powder to the tared container.

Record the exact weight.

Dissolving: In a certified chemical fume hood, add the calculated volume of anhydrous

DMSO to the powder to achieve the desired stock concentration (e.g., 10 mM).

Mixing: Vortex or sonicate the solution until the LDC3140 is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C.

Mechanism of Action: CDK7 Inhibition
LDC3140 is a potent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3] CDK7 is a critical

enzyme with dual roles in regulating the cell cycle and gene transcription.[4][5][6] By inhibiting

CDK7, LDC3140 can lead to cell cycle arrest and suppress the proliferation of tumor cells.[3][7]

CDK7, as part of the CDK-activating kinase (CAK) complex, phosphorylates and activates

other CDKs (such as CDK1, CDK2, CDK4, and CDK6) that are essential for progression

through the different phases of the cell cycle.[4][8] Additionally, as a component of the general

transcription factor TFIIH, CDK7 phosphorylates the C-terminal domain of RNA polymerase II,

a key step in the initiation of transcription.[8][9] Inhibition of CDK7 disrupts these fundamental

cellular processes.
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Caption: LDC3140 inhibits CDK7, disrupting transcription and cell cycle progression.

Disposal Plan
All waste contaminated with LDC3140 must be treated as hazardous chemical waste and

disposed of in accordance with local, state, and federal regulations.
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Table 3: LDC3140 Waste Disposal Guidelines

Waste Type Collection and Disposal Procedure

Solid Waste

(e.g., contaminated gloves, weigh boats, pipette

tips, tubes) - Collect in a dedicated, clearly

labeled, sealed plastic bag or container. - Do not

dispose of in regular or biohazardous waste

streams.

Liquid Waste (Aqueous)

- Collect in a dedicated, sealed, and clearly

labeled hazardous waste container. - Do not

dispose of down the drain.

Liquid Waste (Solvent)

- Collect in a dedicated, sealed, and clearly

labeled hazardous waste container compatible

with the solvent. - Keep halogenated and non-

halogenated solvent waste streams separate if

required by your institution.

Empty Containers

- If the container held powder, it should be

disposed of as hazardous solid waste. - If the

container held a solution, it should be triple-

rinsed with a suitable solvent. The rinsate must

be collected as hazardous liquid waste. After

rinsing, deface the label and dispose of the

container according to institutional guidelines.

Disclaimer: The information provided is based on publicly available data for LDC3140 and

general laboratory safety principles. A comprehensive, substance-specific Safety Data Sheet

(SDS) was not available. All laboratory personnel must be trained on the potential hazards and

safe handling procedures for potent compounds before working with LDC3140. Always consult

your institution's Environmental Health and Safety (EHS) department for specific guidance on

handling and disposal.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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